Cas no 2137057-22-6 ((3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic acid)

• Product Name: (3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic acid
• CAS No: 2137057-22-6
• MF: C₂₂H₂₂FNO₄
• MW: 383.412789821625
• CID: 6128029
• PubChem ID: 165963462
• Update Time: 2025-10-19

(3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137057-22-6
• EN300-657713
• (3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic acid

• Inchi： 1S/C22H22FNO4/c1-2-14-11-24(13-22(14,23)20(25)26)21(27)28-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19H,2,11-13H2,1H3,(H,25,26)/t14-,22+/m0/s1
• InChI Key： RAMHHJHXEDGDGS-RCDICMHDSA-N
• SMILES： F[C@]1(C(=O)O)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C[C@@H]1CC

Computed Properties

• Exact Mass: 383.15328635g/mol
• Monoisotopic Mass: 383.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic acid

Introduction to (3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic Acid (CAS No. 2137057-22-6)

(3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic acid, identified by its CAS number 2137057-22-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its chiral pyrrolidine core, which is a crucial feature for many biologically active substances. The presence of multiple functional groups, including an ethyl substituent, a fluorenylmethoxy carbonyl moiety, and a fluoropyrrolidine scaffold, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of (3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic acid arises from its intricate arrangement of atoms and functional groups. The chiral center at the 3-position of the pyrrolidine ring contributes to its stereochemical diversity, which is essential for achieving optimal biological activity. Additionally, the fluorenylmethoxy carbonyl group introduces a bulky aromatic component that can influence both the solubility and binding affinity of the molecule. These structural features make it an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrrolidine derivatives have shown promise in various pharmacological contexts, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The fluorine atom in the structure of (3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic acid further enhances its pharmacological profile by improving metabolic stability and lipophilicity. These properties are particularly valuable in the design of drugs that require prolonged circulation and targeted delivery to specific biological pathways.

The synthesis of such complex molecules often presents significant challenges due to the need for precise stereocontrol and functional group manipulation. Advanced synthetic methodologies, including asymmetric catalysis and protecting group strategies, are frequently employed to achieve the desired molecular architecture. The use of transition metal catalysts has also played a crucial role in facilitating key transformations while maintaining high selectivity. These synthetic advances have enabled chemists to access increasingly complex scaffolds with greater efficiency.

From a biological perspective, the potential activity of (3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic acid has been explored through various in vitro and in vivo studies. Preliminary investigations have suggested that this compound may exhibit interactions with multiple targets relevant to human health. For instance, its structural features are reminiscent of known bioactive molecules that modulate enzyme activity or signal transduction pathways. Such interactions could lead to therapeutic benefits in areas such as oncology, neurology, and immunology.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying potential drug-like properties. By leveraging computational tools, researchers can simulate how (3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic acid interacts with biological targets at the molecular level. This information is critical for optimizing its pharmacokinetic profile and enhancing its therapeutic potential.

The development of novel synthetic routes has also been a focus area for researchers working with this compound. Efficient synthetic strategies not only reduce production costs but also allow for greater scalability and flexibility in drug development programs. Recent advancements in flow chemistry have provided new opportunities for synthesizing complex molecules under controlled conditions, improving yield and purity while minimizing waste.

In conclusion, (3S,4S)-4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidine-3-carboxylic acid (CAS No. 2137057-22-6) represents a fascinating example of how structural complexity can be leveraged to develop biologically active compounds. Its unique combination of functional groups and stereochemical features makes it a valuable asset in the pharmaceutical toolkit. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of future therapeutics.